Cas no 2228351-00-4 (tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228351-00-4
• MF: C₁₆H₃₂N₂O₃
• MW: 300.436884880066
• CID: 5876033
• PubChem ID: 165780210
• Update Time: 2025-06-30

tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• 2228351-00-4
• EN300-1893171

• Inchi： 1S/C16H32N2O3/c1-14(2,3)21-13(20)18-10-15(4,5)8-7-12(18)16(6,9-17)11-19/h12,19H,7-11,17H2,1-6H3
• InChI Key： UXGQVUPXFVEOSZ-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.24129289g/mol
• Monoisotopic Mass: 300.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate

Professional Introduction to Tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228351-00-4)

Tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate, with the CAS number 2228351-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate is characterized by a complex arrangement of functional groups, including a tert-butyl group, an amino group, a hydroxymethyl group, and a piperidine ring. These structural features contribute to its unique chemical properties and potential biological interactions. The presence of multiple stereocenters in its molecule suggests that it may exist as multiple stereoisomers, each with distinct pharmacological profiles.

In recent years, there has been growing interest in the development of new drugs that target inflammation and immune responses. The compound tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate has been investigated for its potential role in modulating these pathways. Studies have shown that it can interact with various enzymes and receptors involved in inflammatory processes, thereby potentially reducing the symptoms associated with chronic inflammatory diseases.

One of the most compelling aspects of this compound is its ability to inhibit the activity of certain enzymes that play a crucial role in the inflammatory cascade. For instance, research indicates that it may suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly significant given the high prevalence of inflammatory diseases worldwide and the limitations of existing treatments.

The synthesis of tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate presents unique challenges due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of chiral catalysts and asymmetric synthesis techniques has been particularly effective in generating enantiomerically pure forms of the molecule, which is essential for evaluating its pharmacological properties.

Preclinical studies have demonstrated that tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate exhibits a favorable safety profile when administered at therapeutic doses. Animal models have shown that it can effectively reduce inflammation without causing significant side effects. These results are encouraging and support further investigation into its potential as a therapeutic agent.

The pharmacokinetic properties of this compound are also worth noting. Studies indicate that it has a moderate bioavailability and can be easily absorbed after oral administration. Its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing. These characteristics make it an attractive candidate for further development into a novel drug.

In conclusion, tert-butyl 2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228351-00-4) is a promising compound with significant potential in the field of pharmaceuticals. Its ability to modulate inflammatory pathways and its favorable pharmacokinetic properties make it an excellent candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the treatment of various disorders.